Cas no 313511-09-0 (1-bromo-2-chloro-4-ethynylbenzene)
1-Bromo-2-chloro-4-ethynylbenzene is a halogenated aromatic compound featuring both bromo and chloro substituents, along with an ethynyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, and Buchwald-Hartwig couplings. The presence of multiple reactive sites allows for selective functionalization, enabling the construction of complex molecular architectures. Its ethynyl group further facilitates applications in materials science, including the synthesis of conjugated polymers and small-molecule semiconductors. The compound’s well-defined reactivity and stability under controlled conditions make it valuable for pharmaceutical, agrochemical, and advanced material research. Proper handling is required due to its halogenated and alkyne-containing nature.
313511-09-0 structure
Product Name:1-bromo-2-chloro-4-ethynylbenzene
CAS No:313511-09-0
MF:C8H4BrCl
MW:215.474360466003
CID:5185185
PubChem ID:22390424
Update Time:2026-03-05
1-bromo-2-chloro-4-ethynylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-2-chloro-4-ethynylbenzene
- Benzene, 1-bromo-2-chloro-4-ethynyl-
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- Inchi: 1S/C8H4BrCl/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
- InChI Key: MZIUQDPOZXACHL-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(C#C)C=C1Cl
1-bromo-2-chloro-4-ethynylbenzene Pricemore >>
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313511-09-0 | 95% | 0.1g |
$144.0 | 2023-09-18 | |
| Enamine | EN300-1893349-0.25g |
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1-bromo-2-chloro-4-ethynylbenzene Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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